Cas no 886495-52-9 (3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine)

• Product Name: 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine
• CAS No: 886495-52-9
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 4788760
• Update Time: 2026-02-27

3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine
• 3-[4-(4-methoxy-3-nitrophenyl)-1,3-thiazol-2-yl]aniline
• STK913952
• 3-(4-(4-Methoxy-3-nitrophenyl)thiazol-2-yl)aniline
• 3-[4-(4-Methoxy-3-nitrophenyl)thiazol-2-yl]phenylamine

• Inchi： 1S/C16H13N3O3S/c1-22-15-6-5-10(8-14(15)19(20)21)13-9-23-16(18-13)11-3-2-4-12(17)7-11/h2-9H,17H2,1H3
• InChI Key： JOXREAWISOYION-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)[N+](=O)[O-])OC)N=C1C1C=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 3.4
• Topological Polar Surface Area: 122

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 588.1±60.0 °C at 760 mmHg
• Flash Point: 309.5±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine

Introduction to 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine (CAS No. 886495-52-9)

3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 886495-52-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this compound, particularly its thiazole and phenylamine moieties, contribute to its potential as a lead compound in drug discovery and development.

The molecular structure of 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a 4-methoxy-3-nitro-phenyl substituent on the thiazole ring introduces both electron-donating and electron-withdrawing effects, which can modulate the electronic properties of the molecule. This balance of functionality makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have shown potential in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The specific modification of the thiazole ring with a phenylamine group in 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine may confer additional biological properties that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The combination of the thiazole and phenylamine moieties suggests that it may have the ability to modulate enzyme activity or bind to specific receptors in the body. This has led to its investigation as a potential scaffold for the development of new drugs that can address unmet medical needs.

The synthesis of 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiazole ring, followed by functionalization with the appropriate substituents. The introduction of the 4-methoxy-3-nitro-phenyl group is a critical step that requires precise control to avoid unwanted side reactions.

The pharmacological evaluation of 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine has revealed several promising activities. Initial studies have indicated that this compound may possess antimicrobial properties, making it a potential candidate for treating infections caused by resistant bacteria. Additionally, its ability to interact with cellular pathways involved in inflammation suggests that it could be developed into an anti-inflammatory agent.

The anticancer potential of this compound has also been explored in preclinical studies. By targeting specific molecular pathways associated with cancer cell proliferation, 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine may offer a new approach to cancer therapy. These findings are particularly exciting given the increasing demand for novel anticancer drugs that can overcome existing limitations.

In conclusion, 3-[4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-yl]-phenylamine (CAS No. 886495-52-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activities make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing various medical challenges.